2-(2,4-dichlorophenoxy)-N-[4-(dimethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide

• Molecular Formula: C21H24Cl2N2O4S
• Molecular Weight: 471.4 g/mol
• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[[4-(dimethylamino)phenyl]methyl]-N-(1,1-dioxothiolan-3-yl)acetamide
• InChI: InChI=1S/C21H24Cl2N2O4S/c1-24(2)17-6-3-15(4-7-17)12-25(18-9-10-30(27,28)14-18)21(26)13-29-20-8-5-16(22)11-19(20)23/h3-8,11,18H,9-10,12-14H2,1-2H3
• InChI Key: ICQZGNYXTMVEGX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CN(C2CCS(=O)(=O)C2)C(=O)COC3=C(C=C(C=C3)Cl)Cl

Description

This compound is a substituted acetamide featuring three distinct moieties:

• 2,4-Dichlorophenoxy group: A halogenated aromatic ether with electron-withdrawing chlorine substituents at positions 2 and 4.
• 4-(Dimethylamino)benzyl group: A tertiary amine-substituted benzyl ring, providing electron-donating properties.

Its design combines halogenated aromaticity, amine functionality, and a sulfone group, which may influence solubility, receptor affinity, or metabolic stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,4-dichlorophenoxy)-N-[4-(dimethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide typically involves multiple steps. The process begins with the preparation of the dichlorophenoxy intermediate, followed by the introduction of the dimethylamino group and the dioxidotetrahydrothiophenyl group. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. This includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications.

Chemical Reactions Analysis

Types of Reactions

2-(2,4-dichlorophenoxy)-N-[4-(dimethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be used to modify the functional groups within the compound.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted compounds.

Scientific Research Applications

2-(2,4-dichlorophenoxy)-N-[4-(dimethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and its potential as a therapeutic agent.

Medicine: Research is ongoing to explore its potential use in drug development, particularly for its ability to interact with specific molecular targets.

Industry: The compound may be used in the development of new materials and as an intermediate in the production of other chemicals.

Mechanism of Action

The mechanism of action of 2-(2,4-dichlorophenoxy)-N-[4-(dimethylamino)benzyl]-N-(1,1-dioxidotetrahydrothiophen-3-yl)acetamide involves its interaction with specific molecular targets within cells. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Core Substituent Variations

Phenoxy Group Modifications

• Target Compound: 2,4-Dichlorophenoxy (electron-withdrawing, lipophilic).
• Analog 1 (): 4-Isopropylphenoxy (electron-donating isopropyl group, increased hydrophobicity).
• Analog 2 (): 2-Methoxyphenoxy (electron-donating methoxy group, reduced lipophilicity).
• Analog 3 (): Retains 2,4-dichlorophenoxy but pairs it with an indole-ethyl group.

Implications :

• Halogenation (Cl) enhances electrophilicity and binding to hydrophobic pockets.
• Methoxy/isopropyl groups may reduce reactivity but improve solubility .

Benzyl Group Modifications

• Target Compound: 4-(Dimethylamino)benzyl (electron-rich, basic).
• Analog 1 () : 2-Fluorobenzyl (moderate electron-withdrawing effect, reduced basicity).
• Analog 4 (): 4-Chlorobenzyl (electron-withdrawing, non-basic).

Implications :

• Dimethylamino groups enhance solubility via protonation and participate in hydrogen bonding.

Heterocyclic/Secondary Substituents

• Target Compound : 1,1-Dioxidotetrahydrothiophen-3-yl (polar sulfone group).
• Analog 5 () : 1,3-Thiazol-2-yl (aromatic heterocycle, hydrogen-bond acceptor).
• Analog 6 () : 5-Methyl-3-phenylisoxazol-4-yl (rigid heterocycle, steric bulk).

Implications :

• Sulfone groups improve aqueous solubility and metabolic stability.
• Thiazole/isoxazole rings may enhance π-π stacking but reduce solubility .

Structural and Electronic Comparison Table

Compound	Phenoxy Group	Benzyl Group	Secondary Substituent	Key Properties
Target Compound	2,4-Dichloro	4-(Dimethylamino)benzyl	1,1-Dioxidotetrahydrothiophen-3-yl	Polar sulfone, basic amine
Analog 1 ()	4-Isopropyl	2-Fluorobenzyl	1,1-Dioxidotetrahydrothiophen-3-yl	Hydrophobic, moderate polarity
Analog 2 ()	2-Methoxy	4-Chlorobenzyl	1,1-Dioxidotetrahydrothiophen-3-yl	Electron-rich, chlorinated
Analog 3 ()	2,4-Dichloro	-	Indole-ethyl	Bulky, aromatic
Analog 5 ()	3,4-Dichlorophenyl	-	1,3-Thiazol-2-yl	Heterocyclic, hydrogen-bond acceptor

Pharmacological and Industrial Relevance

• Pesticide Analogs (): Compounds like alachlor and pretilachlor share acetamide backbones but feature alkyl/aryl substituents optimized for herbicidal activity. The target compound’s dimethylamino group may redirect applications toward pharmaceuticals .
• Anticonvulsant Potential (): Quinazolinone-containing acetamides exhibit anticonvulsant activity, suggesting the target’s dichlorophenoxy group could enhance CNS penetration .